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Compound of Interest
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Cat. No.: B1582441 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cyclopentadecane, with the CAS number 295-48-7, is a macrocyclic alkane composed of a

fifteen-carbon ring.[1] As a saturated hydrocarbon, it is a waxy, white solid at room temperature.

[2] Its simple, non-polar structure and large ring size confer unique physicochemical properties

that make it a subject of interest in various scientific and industrial fields, including as a

precursor in the fragrance industry and potentially as a component in advanced materials and

formulations.[1] This technical guide provides a comprehensive overview of the core properties,

experimental protocols, and potential applications of Cyclopentadecane, with a focus on its

relevance to research and drug development.

Physicochemical Properties
The fundamental physical and chemical characteristics of Cyclopentadecane are summarized

in the tables below. These properties are critical for its handling, application, and analysis.

Table 1: General and Physical Properties of Cyclopentadecane

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b1582441?utm_src=pdf-interest
https://www.benchchem.com/product/b1582441?utm_src=pdf-body
https://www.researchgate.net/publication/393500766_Formulation_strategies_for_poorly_soluble_drugs
https://www.lookchem.com/casno295-48-7.html
https://www.researchgate.net/publication/393500766_Formulation_strategies_for_poorly_soluble_drugs
https://www.benchchem.com/product/b1582441?utm_src=pdf-body
https://www.benchchem.com/product/b1582441?utm_src=pdf-body
https://www.benchchem.com/product/b1582441?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582441?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference(s)

CAS Number 295-48-7 [2]

Molecular Formula C₁₅H₃₀ [2]

Molecular Weight 210.40 g/mol [3]

Appearance White solid, powder, or crystals [2]

Melting Point 61.3 - 64 °C [2][4]

Boiling Point 45–60 °C at 5 Torr [4]

Density 0.8364 g/cm³ [4]

Refractive Index 1.4592 [2]

Table 2: Solubility and Safety Data of Cyclopentadecane

Property Value Reference(s)

Solubility
Soluble in acetone.[2]

Insoluble in water.
[2]

Flash Point 124.9 °C [2]

Hazard Codes N/A [2]

Safety Statements
Not classified as a hazardous

substance.

Spectroscopic Data
The structural elucidation of Cyclopentadecane is primarily achieved through various

spectroscopic techniques. Due to the high symmetry of the molecule, its NMR spectra are

characteristically simple.

Table 3: Spectroscopic Data for Cyclopentadecane
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Technique Expected Peaks/Signals

¹H NMR
A single peak is expected for the 30 equivalent

protons.

¹³C NMR
A single peak is expected for the 15 equivalent

carbon atoms.

IR Spectroscopy
The spectrum is dominated by C-H stretching

and bending vibrations characteristic of alkanes.

Mass Spectrometry
The molecular ion peak (M+) is observed at m/z

210.

Experimental Protocols
This section provides detailed methodologies for the synthesis, purification, and analysis of

Cyclopentadecane.

Synthesis: Wolff-Kishner Reduction of
Cyclopentadecanone
A common method for the synthesis of Cyclopentadecane is the Wolff-Kishner reduction of its

corresponding ketone, Cyclopentadecanone.[5][6] This reaction effectively removes the

carbonyl group.

Experimental Workflow: Synthesis of Cyclopentadecane
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Caption: Workflow for the synthesis of Cyclopentadecane.
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Protocol:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine

Cyclopentadecanone, a slight excess of hydrazine hydrate, and potassium hydroxide in

diethylene glycol.

Reaction: Heat the mixture to reflux (approximately 180-200 °C) and maintain for 3-4 hours.

The reaction progress can be monitored by thin-layer chromatography (TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature.

Dilute the reaction mixture with water and transfer it to a separatory funnel.

Extract the aqueous layer with diethyl ether (3 x 50 mL).

Combine the organic extracts and wash successively with water and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure to yield crude Cyclopentadecane.

Purification: Recrystallization
The crude Cyclopentadecane can be purified by recrystallization to obtain a crystalline solid.

[7][8]

Experimental Workflow: Purification of Cyclopentadecane
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Caption: Workflow for the purification of Cyclopentadecane.
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Protocol:

Dissolution: Place the crude Cyclopentadecane in an Erlenmeyer flask and add a minimal

amount of hot acetone to dissolve the solid completely.

Crystallization: Allow the solution to cool slowly to room temperature. Once crystals begin to

form, place the flask in an ice bath to maximize crystal formation.

Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

Washing: Wash the crystals with a small amount of ice-cold acetone to remove any

remaining impurities.

Drying: Allow the crystals to air dry completely or dry them in a vacuum oven.

Analytical Methods
Logical Relationship: Analytical Techniques for Cyclopentadecane
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Caption: Analytical techniques for characterizing Cyclopentadecane.

4.3.1. Nuclear Magnetic Resonance (NMR) Spectroscopy[9][10]

Sample Preparation: Dissolve 5-10 mg of Cyclopentadecane in approximately 0.6-0.7 mL of

a suitable deuterated solvent (e.g., CDCl₃) in an NMR tube.

Analysis: Acquire ¹H and ¹³C NMR spectra. The high symmetry of Cyclopentadecane
results in a single, sharp peak in both the proton and carbon spectra, confirming the

equivalence of all CH₂ groups.

4.3.2. Infrared (IR) Spectroscopy[11][12]
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Sample Preparation (KBr Pellet): Grind 1-2 mg of Cyclopentadecane with ~100 mg of dry

KBr powder using an agate mortar and pestle. Press the mixture into a thin, transparent

pellet using a hydraulic press.

Analysis: Obtain the IR spectrum. The spectrum should exhibit characteristic C-H stretching

and bending frequencies for a saturated alkane and, importantly, the absence of a carbonyl

(C=O) peak if the starting material was Cyclopentadecanone.

4.3.3. Gas Chromatography-Mass Spectrometry (GC-MS)[13][14]

Sample Preparation: Prepare a dilute solution of Cyclopentadecane in a volatile organic

solvent (e.g., hexane or ethyl acetate).

Analysis: Inject the sample into the GC-MS system. The gas chromatogram will indicate the

purity of the sample, with a single major peak expected for pure Cyclopentadecane. The

mass spectrum will show the molecular ion peak at m/z 210, along with a characteristic

fragmentation pattern for a large cycloalkane.

Applications in Drug Development
While Cyclopentadecane itself is not an active pharmaceutical ingredient (API), its properties

as a macrocyclic hydrocarbon suggest potential applications in drug formulation and delivery.

Macrocyclic compounds, in general, are being explored for their ability to act as drug delivery

vehicles.[15][16][17]

Excipient in Topical Formulations: Due to its non-toxic and non-irritating nature,

Cyclopentadecane can be used as an emollient and solvent in creams, ointments, and

other topical formulations.[2] Its waxy texture can provide desirable consistency and skin-

feel.

Vehicle for Poorly Soluble Drugs: The hydrophobic nature of Cyclopentadecane makes it a

potential candidate for solubilizing and formulating poorly water-soluble drugs, particularly for

lipid-based drug delivery systems.[1][18] The large, flexible ring structure may allow for the

encapsulation or association of drug molecules.

Component of Controlled-Release Systems: As a stable, inert material, Cyclopentadecane
could be incorporated into polymer matrices or other systems to modulate the release rate of
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entrapped drugs.

Further research is required to fully explore the potential of Cyclopentadecane and other

macrocyclic alkanes as functional excipients in modern drug delivery systems. Their

biocompatibility and unique physicochemical properties make them an interesting class of

molecules for pharmaceutical scientists.

Safety and Handling
Cyclopentadecane is not classified as a hazardous substance.[2] However, standard

laboratory safety practices should always be followed.

Handling: Avoid inhalation of dust and contact with skin and eyes. Use in a well-ventilated

area.

Storage: Store in a cool, dry place away from heat and open flames. Keep the container

tightly closed.

Personal Protective Equipment (PPE): Wear safety glasses, gloves, and a lab coat when

handling.

Conclusion
Cyclopentadecane is a macrocyclic alkane with well-defined physicochemical and

spectroscopic properties. Standard organic chemistry techniques can be employed for its

synthesis, purification, and analysis. While its direct applications in drug development are not

yet established, its characteristics as a non-toxic, lipophilic, and stable molecule suggest its

potential as a functional excipient in various pharmaceutical formulations. This guide provides a

foundational understanding of Cyclopentadecane for researchers and professionals interested

in exploring its properties and potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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